Cas no 2308510-39-4 (PKD-IN-1 dihydrochloride)

• Product Name: PKD-IN-1 dihydrochloride
• CAS No: 2308510-39-4
• MF: C₁₈H₂₁Cl₃N₄O
• MW: 415.7445
• CID: 4879661
• PubChem ID: 136661872
• Update Time: 2025-06-11

PKD-IN-1 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-​[4-​[[(2R)​-​2-​aminobutyl]​amino]​-​2-​quinazolinyl]​-​4-​chloro-​, hydrochloride (1:2)
• C18H21Cl3N4O
• 2-[4-[[(2R)-2-aminobutyl]amino]quinazolin-2-yl]-4-chlorophenol;dihydrochloride
• AOB1292
• SYN5167
• CRT0066101 dihydrochloride(956121-30-5 free base)
• PKD-IN-1 dihydrochloride
• AS-16527
• 2308510-39-4
• 956121-30-5
• EX-A4812
• AKOS037643470
• PKD-IN-1 (dihydrochloride)
• HY-131962A
• CS-0645014
• DA-66764
• 2-(4-{[(2R)-2-AMINOBUTYL]AMINO}QUINAZOLIN-2-YL)-4-CHLOROPHENOL DIHYDROCHLORIDE

• Inchi： 1S/C18H19ClN4O.2ClH/c1-2-12(20)10-21-17-13-5-3-4-6-15(13)22-18(23-17)14-9-11(19)7-8-16(14)24;;/h3-9,12,24H,2,10,20H2,1H3,(H,21,22,23);2*1H/t12-;;/m1../s1
• InChI Key： ASWGDWBLOLWOED-CURYUGHLSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])C1=NC2=C([H])C([H])=C([H])C([H])=C2C(=N1)N([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[H])N([H])[H])O[H].Cl[H].Cl[H]

Computed Properties

• Exact Mass: 414.078094g/mol
• Monoisotopic Mass: 414.078094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1

Additional information on PKD-IN-1 dihydrochloride

Professional Introduction to PKD-IN-1 Dihydrochloride (CAS No. 2308510-39-4)

PKD-IN-1 dihydrochloride, a compound with the chemical identifier CAS No. 2308510-39-4, represents a significant advancement in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique biochemical properties and potential therapeutic applications. As a derivative of a well-studied chemical scaffold, PKD-IN-1 dihydrochloride has been investigated for its efficacy in modulating various cellular processes, particularly those related to kidney disease and polycystic kidney disease (PKD). The dihydrochloride salt form enhances the solubility and bioavailability of the parent compound, making it a promising candidate for further clinical investigation.

The primary area of interest for PKD-IN-1 dihydrochloride lies in its potential role as an inhibitor of polycystin-1 (PC1), a protein implicated in the pathogenesis of PKD. Polycystic kidney disease is a genetic disorder characterized by the growth of numerous cysts in the kidneys, which can lead to renal failure if left untreated. Current treatments primarily focus on managing symptoms and slowing disease progression, but there is a growing need for more targeted therapies. PKD-IN-1 dihydrochloride has shown promise in preclinical studies by interfering with the signaling pathways that contribute to cyst formation and growth.

Recent research has highlighted the importance of PKD-IN-1 dihydrochloride in regulating intracellular calcium signaling, which is a critical factor in the pathophysiology of PKD. Studies indicate that PKD-IN-1 dihydrochloride can modulate calcium influx through specific ion channels, thereby reducing the abnormal cell proliferation and hypertrophy observed in cystic kidneys. This mechanism of action aligns with emerging evidence suggesting that dysregulation of calcium homeostasis plays a pivotal role in the development and progression of renal cysts.

In addition to its potential applications in treating PKD, PKD-IN-1 dihydrochloride has been explored for its effects on other metabolic and inflammatory conditions. Emerging data suggest that this compound may have anti-inflammatory properties, making it a candidate for therapies targeting chronic inflammatory diseases. The ability of PKD-IN-1 dihydrochloride to modulate key signaling pathways associated with inflammation could provide a novel approach to managing conditions such as autoimmune disorders and metabolic syndrome.

The synthesis and characterization of PKD-IN-1 dihydrochloride have been refined through advanced chemical methodologies, ensuring high purity and stability. The dihydrochloride salt form not only improves solubility but also enhances pharmacokinetic profiles, which is crucial for therapeutic efficacy. Detailed structural analysis using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography has provided valuable insights into the molecular interactions of PKD-IN-1 dihydrochloride with its target proteins.

Current clinical trials are underway to evaluate the safety and efficacy of PKD-IN-1 dihydrochloride in human subjects. These trials aim to establish dosing regimens, assess side effects, and gather comprehensive data on its therapeutic potential. The results from these studies are expected to provide critical information for regulatory approval and broader clinical application. The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing the development pipeline for compounds like PKD-IN-1 dihydrochloride.

The future direction of research on PKD-IN-1 dihydrochloride includes exploring combination therapies with other agents that target different aspects of renal pathology. By addressing multiple pathways simultaneously, researchers hope to achieve synergistic effects that could lead to more effective treatments for kidney diseases. Furthermore, computational modeling and artificial intelligence-driven drug discovery are being leveraged to identify new analogs of PKD-IN-1 dihydrochloride with enhanced pharmacological properties.

In summary, PKD-IN-1 dihydrochloride (CAS No. 2308510-39-4) represents a promising therapeutic agent with significant potential in treating polycystic kidney disease and related metabolic disorders. Its unique mechanism of action, combined with favorable pharmacokinetic characteristics, positions it as a leading candidate for future clinical translation. As research continues to uncover new insights into its biochemical properties and therapeutic applications, PKD-IN-1 dihydrochloride is poised to make a substantial impact on the field of nephrology and beyond.